IEM 1925 dihydrobromide
IEM 1925 dihydrobromide
Voltage- and use-dependent open-channel antagonist of AMPA receptors. Selective between subtypes; blocks GluR2 subunit-lacking receptors more potently than GluR2-containing receptors (KD for GluR2-containing AMPAR is 210 times higher at -80 mV). More potent than IEM 1460 and IEM 1754 due to a slower unblocking rate. Alleviates inflammatory pain in a rat model of peripheral inflammation.
Brand Name:
Vulcanchem
CAS No.:
258282-23-4
VCID:
VC0004830
InChI:
InChI=1S/C17H28N2.2BrH/c18-14-8-3-9-15-19-17(12-6-2-7-13-17)16-10-4-1-5-11-16;;/h1,4-5,10-11,19H,2-3,6-9,12-15,18H2;2*1H
SMILES:
C1CCC(CC1)(C2=CC=CC=C2)NCCCCCN.Br.Br
Molecular Formula:
C17H30Br2N2
Molecular Weight:
422.249
IEM 1925 dihydrobromide
CAS No.: 258282-23-4
Inhibitors
VCID: VC0004830
Molecular Formula: C17H30Br2N2
Molecular Weight: 422.249
| CAS No. | 258282-23-4 |
|---|---|
| Product Name | IEM 1925 dihydrobromide |
| Molecular Formula | C17H30Br2N2 |
| Molecular Weight | 422.249 |
| IUPAC Name | N'-(1-phenylcyclohexyl)pentane-1,5-diamine;dihydrobromide |
| Standard InChI | InChI=1S/C17H28N2.2BrH/c18-14-8-3-9-15-19-17(12-6-2-7-13-17)16-10-4-1-5-11-16;;/h1,4-5,10-11,19H,2-3,6-9,12-15,18H2;2*1H |
| Standard InChIKey | ZCYUSVRXEKAQSL-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)(C2=CC=CC=C2)NCCCCCN.Br.Br |
| Description | Voltage- and use-dependent open-channel antagonist of AMPA receptors. Selective between subtypes; blocks GluR2 subunit-lacking receptors more potently than GluR2-containing receptors (KD for GluR2-containing AMPAR is 210 times higher at -80 mV). More potent than IEM 1460 and IEM 1754 due to a slower unblocking rate. Alleviates inflammatory pain in a rat model of peripheral inflammation. |
| Synonyms | N-(1-Phenylcyclohexyl)-1,5-pentanediamine dihydrobromide |
| PubChem Compound | 44561101 |
| Last Modified | Dec 03 2021 |
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